8-(butylthio)-3-methyl-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-butylsulfanyl-3-methyl-7-(3-phenylpropyl)purine-2,6-dione
• InChI: InChI=1S/C19H24N4O2S/c1-3-4-13-26-19-20-16-15(17(24)21-18(25)22(16)2)23(19)12-8-11-14-9-6-5-7-10-14/h5-7,9-10H,3-4,8,11-13H2,1-2H3,(H,21,24,25)
• InChI Key: UFGOWXAGIUIYSM-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC2=C(N1CCCC3=CC=CC=C3)C(=O)NC(=O)N2C
• Molecular Formula: C19H24N4O2S
• Molecular Weight: 372.5 g/mol

Description

8-(butylthio)-3-methyl-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione, also known as Dipyridamole, is a synthetic drug that belongs to the class of antiplatelet agents. It is widely used in the medical field for its ability to prevent blood clots and reduce the risk of stroke and heart attacks. In

Scientific Research Applications

Crystallographic Insights

The structural analysis of purine derivatives offers insights into their potential applications in scientific research. The crystallographic study of a similar purine derivative, involving caffeine, revealed its nonplanar molecular configuration stabilized by a network of intermolecular hydrogen bonds and π interactions. This study suggests the relevance of purine derivatives in understanding molecular interactions and designing new compounds with desirable properties (Mabied, Shalaby, Zayed, & Farag, 2014).

Chemical Properties and Reactions

The study of purine-6,8-diones has illuminated the ionization behavior and methylation reactions of these compounds, providing foundational knowledge for the manipulation of purine derivatives in various chemical syntheses. Understanding these reactions is crucial for the development of new pharmaceuticals and materials (Rahat, Bergmann, & Tamir, 1974).

Synthesis of Derivatives

Research on the synthesis of furans, pyrroles, and thiophenes from 3-methylthio-substituted compounds demonstrates the versatility of purine derivatives in synthesizing a wide range of organic compounds. This highlights their potential in the creation of novel materials and bioactive molecules (Yin, Wang, Chen, Gao, Wu, & Pan, 2008).

Pharmaceutical Applications

The creation of 8-aminoalkyl derivatives of purine-2,6-dione with varying substituents demonstrates the pharmaceutical applications of purine derivatives. These compounds have been studied for their affinity and pharmacological evaluation concerning 5-HT1A, 5-HT2A, and 5-HT7 receptors, indicating their potential in developing new therapies for psychiatric disorders (Chłoń-Rzepa, Żmudzki, Satała, Duszyńska, Partyka, Wróbel, Jastrzębska-Więsek, Wesołowska, Bojarski, Pawłowski, & Zajdel, 2013).

Material Science and Photovoltaics

Investigations into the work function control of interfacial buffer layers in organic photovoltaics using polythiophene derivatives illustrate the application of purine structures in the field of energy materials. This research demonstrates the potential of purine derivatives in improving the efficiency and stability of organic photovoltaic devices, marking their significance in renewable energy technologies (Worfolk, Hauger, Harris, Rider, Fordyce, Beaupré, Leclerc, & Buriak, 2012).